Cas no 2171220-16-7 ((3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid)

• Product Name: (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid
• CAS No: 2171220-16-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6461331
• PubChem ID: 165504070
• Update Time: 2025-05-20

(3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid
• (3R)-3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]heptanoic acid
• EN300-1475731
• 2171220-16-7

• Inchi： 1S/C26H32N2O5/c1-3-5-10-17(15-24(29)30)27-25(31)23(4-2)28-26(32)33-16-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h6-9,11-14,17,22-23H,3-5,10,15-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t17-,23-/m1/s1
• InChI Key： IJUUISYCBTXTTL-UZUQRXQVSA-N
• SMILES： O(C(N[C@H](CC)C(N[C@@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid

Comprehensive Guide to (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid (CAS No. 2171220-16-7)

The compound (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid (CAS No. 2171220-16-7) is a specialized peptide derivative widely used in pharmaceutical research and biochemical applications. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in solid-phase peptide synthesis (SPPS). Researchers and industry professionals frequently search for this compound due to its role in developing novel therapeutic peptides and drug candidates.

One of the key reasons for the growing interest in (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid is its application in peptide-based drug discovery. With the rise of personalized medicine and biologics, this compound has gained attention for its potential in creating targeted therapies. The Fmoc group in its structure ensures high purity during synthesis, a critical factor for GMP-compliant production. This aligns with current trends in AI-driven drug design, where researchers seek reliable building blocks for high-throughput screening.

The chemical properties of (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid include a molecular weight of approximately 452.51 g/mol and a carboxylic acid functional group, enabling further modifications. Its solubility in polar organic solvents like DMF and DMSO makes it suitable for peptide coupling reactions. The presence of the chiral centers at the (3R) and (2R) positions ensures stereochemical precision, a must-have feature for bioactive peptide development.

In the context of market dynamics, the demand for (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid is driven by the expanding peptide therapeutics market, projected to grow significantly due to advancements in oncological and metabolic disorder treatments. Companies specializing in custom peptide synthesis often list this compound in their catalogs, catering to academic labs and biotech firms. Searches for Fmoc-protected amino acids and peptide intermediates frequently include this molecule, highlighting its relevance in contemporary research.

For researchers exploring (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid, handling and storage recommendations include keeping the compound in a cool, dry environment away from light to prevent degradation. Analytical techniques such as HPLC and mass spectrometry are commonly used to verify its purity. The compound’s compatibility with automated peptide synthesizers further enhances its utility in large-scale production settings.

Looking ahead, innovations in green chemistry and sustainable synthesis may influence the production methods for (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid. As the scientific community prioritizes eco-friendly processes, manufacturers are likely to adopt catalytic approaches to reduce waste. This aligns with broader industry trends, where peptide-based vaccines and diagnostic tools rely on high-quality intermediates like this compound.

In summary, (3R)-3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid (CAS No. 2171220-16-7) is a pivotal compound in modern peptide science. Its applications span drug development, material science, and bioconjugation, making it a subject of ongoing research. For those seeking reliable data on this molecule, understanding its synthetic pathways and industrial applications is essential to leverage its full potential.